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  3. (3E)-4-(1,3-Benzodioxol-5-yl)-1-(3-bromophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one
(3E)-4-(1,3-Benzodioxol-5-yl)-1-(3-bromophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one (3E)-4-(1,3-Benzodioxol-5-yl)-1-(3-bromophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0476823
InChI: InChI=1S/C32H29BrN2O4/c1-18-7-9-19(10-8-18)30(37)29-27(20-11-12-25-26(13-20)39-17-38-25)28-23(15-32(2,3)16-24(28)36)35(31(29)34)22-6-4-5-21(33)14-22/h4-14,27,34,37H,15-17H2,1-3H3/b30-29+,34-31?
SMILES: CC1=CC=C(C=C1)C(=C2C(C3=C(CC(CC3=O)(C)C)N(C2=N)C4=CC(=CC=C4)Br)C5=CC6=C(C=C5)OCO6)O
Molecular Formula: C32H29BrN2O4
Molecular Weight: 585.5g/mol

(3E)-4-(1,3-Benzodioxol-5-yl)-1-(3-bromophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one

CAS No.:

Cat. No.: VC0476823

Molecular Formula: C32H29BrN2O4

Molecular Weight: 585.5g/mol

* For research use only. Not for human or veterinary use.

(3E)-4-(1,3-Benzodioxol-5-yl)-1-(3-bromophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one -

Specification

Molecular Formula C32H29BrN2O4
Molecular Weight 585.5g/mol
IUPAC Name (3E)-4-(1,3-benzodioxol-5-yl)-1-(3-bromophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one
Standard InChI InChI=1S/C32H29BrN2O4/c1-18-7-9-19(10-8-18)30(37)29-27(20-11-12-25-26(13-20)39-17-38-25)28-23(15-32(2,3)16-24(28)36)35(31(29)34)22-6-4-5-21(33)14-22/h4-14,27,34,37H,15-17H2,1-3H3/b30-29+,34-31?
Standard InChI Key AIJCRUJSKZCSGV-PMSCLTENSA-N
SMILES CC1=CC=C(C=C1)C(=C2C(C3=C(CC(CC3=O)(C)C)N(C2=N)C4=CC(=CC=C4)Br)C5=CC6=C(C=C5)OCO6)O

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